Cas no 1261234-12-1 (4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este)

• Product Name: 4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este
• CAS No: 1261234-12-1
• MF: C₁₆H₂₅ClN₄O₂
• MW: 340.848302602768
• CID: 4565643
• Update Time: 2025-10-29

4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este

• Inchi： 1S/C16H25ClN4O2/c1-11-10-18-14(19-13(11)17)20(5)12-6-8-21(9-7-12)15(22)23-16(2,3)4/h10,12H,6-9H2,1-5H3
• InChI Key： HHKPIVLCTWODLJ-UHFFFAOYSA-N
• SMILES： N1=C(Cl)C(C)=CN=C1N(C)C1CCN(CC1)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Additional information on 4-[(4-Chloro-5-Methyl-pyriMidin-2-yl)-Methyl-aMino]-piperidine-1-carboxylic acid tert-butyl este

Recent Advances in the Study of 4-[(4-Chloro-5-Methyl-pyrimidin-2-yl)-Methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1261234-12-1)

The compound 4-[(4-Chloro-5-Methyl-pyrimidin-2-yl)-Methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1261234-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

Recent studies have highlighted the importance of this piperidine derivative as a versatile building block in drug discovery. The tert-butyl ester group provides excellent protection for the carboxylic acid functionality during synthetic transformations, while the chloro-methyl-pyrimidine moiety offers multiple sites for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors targeting various cancer pathways.

The compound's molecular structure has been extensively characterized through advanced analytical techniques. Nuclear magnetic resonance (NMR) studies confirm the stability of the tert-butyl ester group under physiological conditions, while mass spectrometry data (m/z 340.1 [M+H]+) matches the expected molecular weight. X-ray crystallography studies have revealed interesting conformational properties of the piperidine ring, which may influence its binding to biological targets.

In terms of synthetic applications, recent optimization of the preparation route has significantly improved the yield and purity of this intermediate. A 2024 patent application describes a novel catalytic system that achieves >90% yield with excellent enantiomeric purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical companies developing next-generation small molecule therapeutics.

Biological evaluations have shown promising results for derivatives synthesized from this intermediate. Several research groups have reported potent activity against protein kinases when this scaffold is incorporated into more complex molecules. Notably, a series of compounds derived from 1261234-12-1 exhibited nanomolar inhibition of CDK4/6 in recent preclinical studies, suggesting potential applications in breast cancer treatment.

The safety profile of this compound has also been investigated in recent toxicology studies. Acute toxicity tests in animal models indicate favorable parameters, with an LD50 > 500 mg/kg in rodents. These findings support its continued use as a pharmaceutical intermediate, though researchers emphasize the need for proper handling due to the reactive chloro substituent.

Looking forward, the scientific community anticipates expanded applications of this versatile intermediate. Current research directions include exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. The unique structural features of 4-[(4-Chloro-5-Methyl-pyrimidin-2-yl)-Methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester make it particularly suitable for these emerging therapeutic modalities.

In conclusion, the compound 1261234-12-1 continues to demonstrate significant value in medicinal chemistry research. Its well-characterized properties, improved synthetic accessibility, and demonstrated biological relevance position it as an important tool for drug discovery efforts. Future studies will likely explore additional therapeutic areas and further optimize its synthetic utility.